Cas no 68998-15-2 (Benzoic acid, 2-(1-aminoethyl)-)

Benzoic acid, 2-(1-aminoethyl)-, is a substituted benzoic acid derivative featuring an aminoethyl functional group at the ortho position. This structural modification enhances its reactivity and versatility in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both carboxylic acid and amino groups allows for dual functionality, enabling its use as a building block in peptide coupling, amidation, and other conjugation reactions. Its well-defined structure and high purity make it suitable for applications requiring precise molecular control. The compound is typically handled under standard laboratory conditions, with stability dependent on proper storage to prevent degradation.

Benzoic acid, 2-(1-aminoethyl)- structure

68998-15-2 structure

Product Name:Benzoic acid, 2-(1-aminoethyl)-

CAS No:68998-15-2

MF:C₉H₁₁NO₂

MW:165.189142465591

MDL:MFCD01365694

CID:1005022

PubChem ID:10464671

Update Time:2025-06-07

Benzoic acid, 2-(1-aminoethyl)- Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 2-(1-aminoethyl)-
- 2-(1-Aminoethyl)benzoic acid
- SB31378
- 2-(1-Amino-ethyl)-benzoic acid
- (R)-2-(1-Amino-ethyl)-benzoic acid
- CS-0454951
- DTXSID40440284
- 1187930-32-0
- (S)-2-(1-AMINO-ETHYL)-BENZOIC ACID
- SB38335
- 1187930-78-4
- a-carboxyphenylethyl-amine
- SCHEMBL1449566
- SB31338
- 68998-15-2
- MDL： MFCD01365694
- Inchi： 1S/C9H11NO2/c1-6(10)7-4-2-3-5-8(7)9(11)12/h2-6H,10H2,1H3,(H,11,12)
- InChI Key： KYZTUNCFUQURFU-UHFFFAOYSA-N
- SMILES： OC(C1C=CC=CC=1C(C)N)=O

Computed Properties

Exact Mass: 165.078978594g/mol
Monoisotopic Mass: 165.078978594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 170
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.9
Topological Polar Surface Area: 63.3Å²

Benzoic acid, 2-(1-aminoethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	15R0157-1g	2-(1-Amino-ethyl)-benzoic acid	68998-15-2	97%	1g	4223.25CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	15R0157-5g	2-(1-Amino-ethyl)-benzoic acid	68998-15-2	97%	5g	16893CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	15R0157-500mg	2-(1-Amino-ethyl)-benzoic acid	68998-15-2	97%	500mg	2535.65CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	15R0157-250mg	2-(1-Amino-ethyl)-benzoic acid	68998-15-2	97%	250mg	1679.12CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	15R0157-100mg	2-(1-Amino-ethyl)-benzoic acid	68998-15-2	97%	100mg	1263.58CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	15R0157-50mg	2-(1-Amino-ethyl)-benzoic acid	68998-15-2	97%	50mg	1060.05CNY	2021-05-07
eNovation Chemicals LLC	Y1129441-100mg	2-(1-Amino-ethyl)-benzoic acid	68998-15-2	95%	100mg	$185	2024-07-28
eNovation Chemicals LLC	Y1129441-250mg	2-(1-Amino-ethyl)-benzoic acid	68998-15-2	95%	250mg	$240	2024-07-28
eNovation Chemicals LLC	Y1129441-500mg	2-(1-Amino-ethyl)-benzoic acid	68998-15-2	95%	500mg	$340	2024-07-28
eNovation Chemicals LLC	Y1129441-1g	2-(1-Amino-ethyl)-benzoic acid	68998-15-2	95%	1g	$555	2024-07-28